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Compound Name:
yl)boronic acid
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An In-depth Technical Guide to (6-(Cyclopropylmethoxy)pyridin-3-yl)boronic acid

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

(6-(Cyclopropylmethoxy)pyridin-3-yl)boronic acid is a heterocyclic boronic acid derivative of
significant interest in medicinal chemistry and synthetic organic chemistry. Its structural motifs
—a pyridine core, a cyclopropylmethoxy group, and a reactive boronic acid moiety—make it a
valuable building block for the synthesis of complex molecules, particularly in the context of
drug discovery. This guide provides a comprehensive overview of its core physical and
chemical properties, reactivity, handling considerations, and its pivotal role in modern synthetic
applications. The discussion is framed from the perspective of a senior application scientist,
emphasizing not just the data, but the underlying chemical principles and practical implications
for laboratory work.

Compound Identification and Core Physicochemical
Properties

Precise identification is the foundation of any chemical workflow. (6-
(Cyclopropylmethoxy)pyridin-3-yl)boronic acid is identified by the following key parameters.
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Property Value Source
CAS Number 1028749-31-6 [1][2]
Molecular Formula CoH12BNOs3 [1][3]
Molecular Weight 193.01 g/mol [11[3]

6-(cyclopropylmethoxy)-3-
Common Synonyms ~ . .
pyridinylboronic acid

Physical Form Solid
Purity (Typical) 95% - 98% [1114]
Storage Temperature 2-8°C, under inert atmosphere [5]

The compound's structure features a pyridine ring, which imparts specific electronic properties
and potential for hydrogen bonding. The cyclopropylmethoxy group adds lipophilicity and
conformational rigidity, features often sought in drug design to enhance binding affinity and
metabolic stability.

Figure 1: Chemical structure of (6-(Cyclopropylmethoxy)pyridin-3-yl)boronic acid.

Chemical Properties and Reactivity Profile

Boronic acids are a cornerstone of modern organic synthesis due to their unique reactivity,
stability, and generally low toxicity.[6]

Suzuki-Miyaura Cross-Coupling

The primary utility of this reagent lies in its function as a nucleophilic partner in palladium-
catalyzed Suzuki-Miyaura cross-coupling reactions. This reaction is one of the most powerful
methods for forming carbon-carbon bonds between sp2-hybridized carbon atoms.

Causality of Experimental Choice: The choice of a boronic acid (or its corresponding boronate
ester) over other organometallic reagents (like organozincs or Grignards) is often driven by its
superior functional group tolerance and stability to air and moisture, simplifying reaction setup.
[6] The pyridine nitrogen in the structure can coordinate with the palladium catalyst, potentially
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influencing the reaction kinetics and yield, a factor that must be considered during methods
development.
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Figure 2: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Boronic Acid Equilibria

In solution, boronic acids exist in equilibrium between several forms. Understanding this
behavior is critical for both reaction setup and product formulation.

o Lewis Acidity: The boron atom is electron-deficient and acts as a Lewis acid, readily
accepting a lone pair from a nucleophile like a hydroxide ion. At physiological pH, the
uncharged trigonal planar form predominates, but in basic agueous solutions, it converts to
an anionic tetrahedral boronate.[6]

o Dehydration to Boroxines: A key characteristic of boronic acids is their propensity to undergo
intermolecular dehydration to form a stable, six-membered cyclic trimer known as a
boroxine. Many commercial boronic acids exist as a mixture of the free acid and the
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boroxine. This is often reversible by adding water. A related compound, 6-Methoxy-3-
pyridinylboronic acid, is noted to contain varying amounts of its anhydride (boroxine).[7]

Anhydrous/Concentrated Conditions

) + 3 H20 (RBO)s3
3R-B(OH)z |<— cR:P{OB (Cyclic Trimer - Boroxine)
P

Aqueous Basic Conditions
R-B(OH)2 <« OH” [R-B(OH)3]~
(Trigonal Planar) + OH~ (Tetrahedral Anion)
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Figure 3: Key chemical equilibria of boronic acids in solution.

Solubility Profile & Formulation Insights

A significant challenge in the application of boronic acids, particularly in drug development, is
their often low aqueous solubility.[8] While specific quantitative data for (6-
(Cyclopropylmethoxy)pyridin-3-yl)boronic acid is not publicly available, general principles
for this class of compounds are highly relevant.

» Organic Solvents: Pyridine-based boronic acids are typically soluble in polar organic solvents
like methanol, DMF, and DMSO.[9]

e Aqueous Solubility: The formation of the less soluble trimeric boroxine can decrease
agueous solubility.[8]

e Solubility Enhancement: The solubility of boronic acids can be dramatically increased by the
addition of diols, such as monosaccharides (e.g., mannitol).[8] This occurs through the
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formation of a more soluble boronate ester, which simultaneously prevents the formation of
the boroxine. This principle is a cornerstone of formulating boronic acid-based drugs.[8]

Safe Handling, Storage, and Disposal

Adherence to proper safety protocols is non-negotiable. The following guidelines are based on

safety data for structurally related pyridine and cyclopropyl boronic acids.

Personal Protective Equipment (PPE)

Eye/Face Protection: Wear appropriate chemical safety goggles or glasses as described by
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[10]

Skin Protection: Wear protective gloves and clothing to prevent skin contact.[10][11]

Respiratory Protection: Use in a well-ventilated area.[11] Avoid breathing dust.[10] If dust
formation is likely, a NIOSH/MSHA approved respirator is recommended.

Storage and Stability

Recommended Storage: Store in a tightly closed container in a cool, dry, and well-ventilated
place.[10][12] The recommended temperature is typically between 2-8°C.[5]

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong
bases.[10]

Moisture Sensitivity: Boronic acids can dehydrate to form boroxines. It is crucial to protect
the compound from moisture.[12][13] Storage under an inert atmosphere (e.g., nitrogen or
argon) is best practice to maintain purity and reactivity.[5]

Hazard Profile & First Aid

While the toxicological properties have not been fully investigated for this specific molecule,

related compounds are classified with the following hazards:

e H302: Harmful if swallowed.[5]
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e H315: Causes skin irritation.[12]

e H319: Causes serious eye irritation.[12]

o H335: May cause respiratory irritation.[12]
First Aid Measures:

 Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. Call a physician if you feel unwell.[10][12]

» Skin Contact: Wash off immediately with plenty of soap and water. If skin irritation occurs, get
medical advice.[10][12]

e Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[10]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[10]

Disposal

Chemical waste must be disposed of in accordance with local, state, and federal regulations.
Do not empty into drains or release into the environment.[10][13] Uncleaned containers should
be treated as the product itself.[13]

Conclusion

(6-(Cyclopropylmethoxy)pyridin-3-yl)boronic acid is a highly versatile and valuable reagent
for synthetic chemists. Its utility is primarily centered on its role in Suzuki-Miyaura cross-
coupling, enabling the efficient construction of complex molecular architectures. A thorough
understanding of its physical properties, chemical equilibria (acid/boronate/boroxine), and
solubility characteristics is essential for its effective and safe use in a research and
development setting. By applying the principles of safe handling and storage, researchers can
ensure the integrity of the reagent and the reproducibility of their synthetic outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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